Magnesium sulfate heptahydrate

• IUPAC Name: magnesium;sulfate;heptahydrate
• InChI: InChI=1S/Mg.H2O4S.7H2O/c;1-5(2,3)4;;;;;;;/h;(H2,1,2,3,4);7*1H2/q+2;;;;;;;;/p-2
• InChI Key: WRUGWIBCXHJTDG-UHFFFAOYSA-L
• Canonical SMILES: O.O.O.O.O.O.O.[O-]S(=O)(=O)[O-].[Mg+2]
• Molecular Formula: H14MgO11S
• Related CAS: 7487-88-9 (Parent)
• DSSTOX Substance ID: DTXSID5040544
• Molecular Weight: 246.48 g/mol
• CAS RN: 10034-99-8, 14457-55-7

Description

Magnesium sulfate heptahydrate, commonly known as Epsom salt, is a compound that consists of magnesium, sulfur, and oxygen, along with seven molecules of water (MgSO4·7H2O). It is an ionic compound with covalent bonds between sulfur and oxygen within the sulfate molecule .

Synthesis Analysis

The synthesis of this compound can be achieved through various methods, including the treatment of crude monohydrate magnesium sulfate from byproducts in chemical processes. A study discusses the process for producing technical-grade heptahydrate magnesium sulfate, which involves speed-controlling hydrolytic crystallization, resulting in a product that meets industrial grade demands .

Molecular Structure Analysis

The molecular structure of this compound is characterized by the central magnesium ion being octahedrally coordinated by water molecules. The structure is complex and can form various hydrates, as demonstrated by the existence of different magnesium sulfate hydrates, such as hexahydrite and starkeyite .

Chemical Reactions Analysis

This compound is involved in several chemical reactions, including hydration-dehydration equilibria. The compound can undergo dehydration to form different hydrates, which are dependent on factors such as temperature and water vapor pressure. These reactions are often complex and can be influenced by metastability and reaction pathways .

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound are influenced by its molecular structure and the presence of water molecules. It has been studied for its potential use in thermochemical materials for heat storage, with its dehydration reaction being a key aspect of its functionality. The dehydration process is controlled by the diffusion of water molecules in the solid solution and their transfer from the surface to the atmosphere . Additionally, this compound has been investigated for its flame-retardant properties when incorporated into cotton fabric, demonstrating its ability to expel water before the thermal decomposition of cellulose .

Scientific Research Applications

Pharmacological Effects in Hypertensive Patients

Magnesium sulfate heptahydrate (MgSO4.7H2O) has been studied for its pharmacological effects on hypertensive patients during perioperative periods. It was found to stabilize blood pressure fluctuations without causing undesirable side effects during surgery (Nastou et al., 1995).

Microbiological Properties for Pharmaceutical Uses

A study focused on the microbiological properties of magnesium sulfate obtained from seawater for pharmaceutical uses, revealing effective resistance against various microorganisms, meeting the requirements for pharmaceutical use (Jiménez-Martínez et al., 2019).

Flame Retardancy in Cotton Fabric

Research on this compound's effect on cotton fabric’s flammability demonstrated its ability to impart flame retardancy, supporting "The Gas Theory" which explains the expelling of water before thermal decomposition of cellulose (Mostashari & Baghi, 2004).

Role in Intensive Care Units

In intensive care settings, magnesium sulfate is used for its neuroprotective properties and to correct hypomagnesaemia, highlighting its wide application in critical care environments (Panahi et al., 2017).

Neuroprotective Effects in Epilepsy

Magnesium sulfate has been shown to suppress epileptic neural activity and interictal EEG spike generation, indicating its potential for broader clinical applicability in acute convulsion treatments (Borges & Güçer, 1978).

Impact on Energy Metabolites in Cerebral Ischemia

Magnesium sulfate has been found to preserve cellular energy metabolism and attenuate glutamate release during cerebral ischemia, contributing to its neuroprotective effects (Lin et al., 2002).

Hemodynamic Effects on the Human Heart

Magnesium sulfate has been identified for its antiarrhythmic properties, exerting a vasodilator effect on human coronary arteries, indicating its significance in cardiovascular treatments (Vigorito et al., 1991).

Synergistic Effects in Brain Damage Rescue

A study highlighted the synergistic effects of magnesium sulfate and nimesulide in reducing brain damage after focal ischemia, suggesting the potential for combined treatment strategies in stroke management (Wang et al., 2012).

Mechanism of Action

Target of Action

Magnesium sulfate heptahydrate primarily targets striated muscle contractions and peripheral neuromuscular transmission . It also acts on the myocardium by slowing the rate of S-A node impulse formation and prolonging conduction time .

Mode of Action

This compound reduces striated muscle contractions and blocks peripheral neuromuscular transmission by reducing acetylcholine release at the myoneural junction . Additionally, it inhibits Ca2+ influx through dihydropyridine-sensitive, voltage-dependent channels . This accounts for much of its relaxant action on vascular smooth muscle .

Biochemical Pathways

This compound affects several biochemical pathways. It is involved in more than 300 enzymatic reactions involving energy metabolism and nucleic acid synthesis . It also plays a role in hormone receptor binding, gating of calcium channels, transmembrane ion flux, regulation of adenylate cyclase, muscle contraction, neuronal activity, control of vasomotor tone, cardiac excitability, and neurotransmitter release .

Pharmacokinetics

When taken orally, magnesium promotes bowel evacuation by causing osmotic retention of fluid which distends the colon with increased peristaltic activity . Parenterally, magnesium decreases acetylcholine in motor nerve terminals and acts on myocardium by slowing the rate of S-A node impulse formation and prolonging conduction time . The absorption of this compound is slow and poor, with approximately one-third being absorbed . It is distributed principally between bone (50% to 60%) and the intracellular compartments of muscle (27%) and soft tissues (19%) . It is excreted in urine (as magnesium) and feces (as unabsorbed drug) .

Result of Action

The result of this compound’s action is the inhibition of action potentials in myometrial muscle cells . This causes excitation and contraction to be uncoupled, which decreases the frequency and force of contractions . It is used as an anticonvulsant, a cathartic, and an electrolyte replenisher in the treatment of pre-eclampsia and eclampsia .

Future Directions

Future work will focus on triggering nucleation at specific positions in order to study the very beginning of the crystallization process. The development of high-efficiency thermochemical heat storage materials and heat storage systems based on magnesium sulfate heptahydrate is expected to achieve good energy-saving and emission-reduction application effects in the fields of solar thermal utilization, industrial waste heat recovery, seasonal energy storage, and building heating.

Biochemical Analysis

Biochemical Properties

Magnesium sulfate heptahydrate plays a crucial role in enzymatic reactions. Magnesium is an essential co-factor in many enzymes, including deoxyribonuclease (DNase), the restriction enzymes EcoR I and EcoR V, and Ribonuclease H . It also stabilizes polymeric nucleic acids such as transfer RNA and ribozymes .

Cellular Effects

This compound has significant effects on various types of cells and cellular processes. It has anti-convulsant, anti-inflammatory, and vasodilatory properties . It relaxes smooth muscles, improves pulmonary function in acute asthma patients , and reduces preterm labor in high-risk pregnant women .

Molecular Mechanism

This compound exerts its effects at the molecular level through various mechanisms. It reduces striated muscle contractions and blocks peripheral neuromuscular transmission by reducing acetylcholine release at the myoneural junction . Additionally, magnesium inhibits Ca2+ influx through dihydropyridine-sensitive, voltage-dependent channels .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. For instance, it has been observed that nanoparticle size increases by increasing the Mg concentration . Moreover, it has been noted that this compound can absorb water from the air and convert to hexahydrate with the loss of one water molecule .

Dosage Effects in Animal Models

The effects of this compound can vary with different dosages in animal models. For instance, in equine models, a dosage of 15–30 mg/kg body weight of Mg aspartate-hydrochloride given for 7 days was shown to increase serum tMg and could be used for short-term supplementation . Excessive long-term supplementation of Mg may increase the risk of enterolith formation .

Metabolic Pathways

This compound is involved in various metabolic pathways. Magnesium is not metabolized but is excreted solely by the kidneys . It plays a vital role in enzymology, cell membrane and wall structural integrity, muscle cell physiology, and nucleic acid structure .

Transport and Distribution

This compound is transported and distributed within cells and tissues. Intravenously administered magnesium is immediately absorbed . Approximately 1-2% of total body magnesium is located in the extracellular fluid .

Synthesis routes and methods I

Procedure details

The results described above would not have been expected because sodium sulfate absorbs more water per unit weight than magnesium sulfate. One kilogram of sodium sulfate (7.04 moles) absorbs 70.4 moles of water to form sodium sulfate decahydrate, or 1.27 kg water/kg sodium sulfate. One kilogram of magnesium sulfate (8.31 moles) absorbs 58.15 moles of water to form magnesium sulfate heptahydrate, or only 1.05 kg water/kg magnesium sulfate. Therefore, there would have been no reason to expect aqueous biocide compositions to form solids with much smaller amounts of magnesium sulfate, relative to sodium sulfate.

Synthesis routes and methods II

Procedure details

When testing for free water in MgSO4-treated drilling fluid, it is important to realize that the product formed by the reaction, MgSO4·7H2O, magnesium sulfate heptahydrate, has a melting temperature of only 150° C. (302° F.).

Synthesis routes and methods III

Procedure details

reacting ammonium sulfate with magnesium oxide or hydroxide at a temperature of not more than 200° C. to form NH3, water and magnesium sulfate heptahydrate or an aqueous solution or slurry containing magnesium sulfate in a concentration of at least 15% by weight; recovering NH3 ;

Q & A

Q1: What is the molecular formula and weight of magnesium sulfate heptahydrate?

A1: this compound has the molecular formula MgSO4·7H2O. Its molecular weight is 246.47 g/mol.

Q2: How does the ionic strength of a solution change with the addition of this compound?

A2: this compound, when dissolved in water, dissociates into SO42− and Mg2+ ions, effectively increasing the solution's ionic strength. This change can be measured using techniques like open coaxial probe measurements, which have demonstrated a correlation between the loss factor at 500 MHz and ionic strength due to this compound over a wide range (0.0008 M to 8.1179 M). []

Q3: How does ethanol affect the solubility of this compound in aqueous solutions?

A3: Research has shown that the presence of ethanol significantly reduces the solubility of this compound in water. This phenomenon, known as "drowning-out precipitation," is influenced by temperature and ethanol concentration. This property is particularly useful in industrial processes for the selective precipitation and purification of this compound. []

Q4: Can this compound be used as a phase change material (PCM) in solar stills?

A4: Yes, studies have explored the use of this compound as a PCM in double-slope solar stills to enhance freshwater productivity. Experimental results indicate that incorporating this compound as a PCM in solar stills leads to higher freshwater output compared to stills without PCM. []

Q5: How does this compound contribute to flame retardancy in cotton fabrics?

A5: this compound acts as a flame retardant in cotton fabrics by releasing water molecules when exposed to heat. This process absorbs heat and delays the thermal decomposition of cellulose, effectively reducing flammability. Studies have identified an optimal add-on value of this compound ranging from 9.90 to 13.31 g of anhydrous salt per 100 g of fabric to achieve desirable flame retardancy. []

Q6: Can this compound be used as a catalyst in organic synthesis?

A6: Yes, this compound has been successfully employed as a catalyst in various organic reactions. Notably, it exhibits high efficiency in promoting the synthesis of tri- and tetra-substituted imidazoles. [] It has also been shown to catalyze the condensation of o-phenylenediamines with 1,2-dicarbonyl compounds, yielding phenazine and quinoxaline derivatives. [] These reactions are particularly valuable in synthesizing heterocyclic compounds, which hold significant importance in medicinal chemistry and drug discovery.

Q7: Are there methods to recycle this compound from industrial byproducts?

A7: Yes, several methods have been developed to recover and recycle this compound from various industrial byproducts, promoting resource efficiency and minimizing waste. One such method involves utilizing magnesium oxide flue gas desulfurization byproducts. This process recovers this compound and liquid sulfur dioxide, contributing to a circular economy approach. [] Another method utilizes waste sulfuric acid from cation exchange resin production. By reacting the waste sulfuric acid with magnesium oxide under controlled conditions, a high-quality this compound product can be obtained. []

Q8: Can waste sulfuric acid be utilized in the production of this compound?

A8: Yes, waste sulfuric acid generated from various industrial processes, such as the sulfonation alkaline fusion process, can be utilized to produce this compound. This approach offers a sustainable solution by converting waste into valuable products. []

Q9: How can magnesium be recovered from magnesium sulfate solutions?

A9: Magnesium can be recovered from magnesium sulfate solutions through a process involving decompression, evaporation, crystallization, and precipitation. This method efficiently recovers magnesium hydroxide and this compound crystals from the solution. []

Q10: What are some applications of this compound in the construction industry?

A10: this compound is a key component in the production of basic magnesium sulfate cement, a versatile building material. Research has focused on optimizing the mix proportions of basic magnesium sulfate cement mortars to enhance properties like flexural strength, compressive strength, and water resistance. [] This eco-friendly cement alternative contributes to sustainable building practices.

Q11: Are there applications of this compound in agriculture and plant science?

A11: Yes, this compound is widely used in agriculture as a fertilizer additive to address magnesium deficiencies in soil. It plays a crucial role in chlorophyll production, essential for photosynthesis in plants. Additionally, researchers have investigated the use of this compound in plant tissue culture media, demonstrating its benefits in promoting the growth and development of plant cells and tissues. []